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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzaldehyde

Cat. No.: B045797

An In-depth Technical Guide to 3-Ethoxy-4-methoxybenzaldehyde

This technical guide provides a comprehensive overview of 3-Ethoxy-4-
methoxybenzaldehyde, a significant benzaldehyde derivative. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, and biological relevance.

Core Compound Properties

3-Ethoxy-4-methoxybenzaldehyde, also known as 3-Ethoxy-p-anisaldehyde, is a derivatized
benzaldehyde compound.[1] It serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for 3-Ethoxy-4-
methoxybenzaldehyde.
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Identifier Value Reference
Molecular Weight 180.20 g/mol [L1[31[41[5]16]
Molecular Formula C10H1203 [1112][31[4]
CAS Number 1131-52-8 [11[2][3][5]16]
Melting Point 51-53°C [6]

Boiling Point 155 °C at 10 mmHg [2]

InChiKey VAMZHXWLGRQSJS- ne

UHFFFAOYSA-N

Spectral Data Description

Mass Spectrometry Key peaks observed at m/z 180, 151, and 152.
Infrared (IR) Spectroscopy FTIR data is available and has been recorded.
Nuclear Magnetic Resonance (NMR) 1H NMR spectral data is available.

Synthesis and Purification

The primary synthesis route for 3-Ethoxy-4-methoxybenzaldehyde involves the ethylation of
isovanillin. Several protocols have been reported, with variations in the base and catalyst used.

Experimental Protocol: Synthesis of 3-Ethoxy-4-
methoxybenzaldehyde

This protocol is based on a high-yield synthesis method.[2]
Materials:

* Isovanillin

e Sodium hydroxide (NaOH)

o Tetrabutylammonium fluoride
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Ethyl bromide

Deionized water

3 L reaction flask

Magnetic stirrer

Filtration apparatus
Procedure:
e In a 3 L dry reaction flask, dissolve 157 g of sodium hydroxide in 1500 ml of water.

 To this solution, add 500 g of isovanillin, 120 g of tetrabutylammonium fluoride, and 537 g of
ethyl bromide.

« Stir the reaction mixture at 25°C for 4 hours.
 After the reaction is complete, collect the solid product by suction filtration.

e The resulting off-white solid powder is 3-ethoxy-4-methoxybenzaldehyde. This method
reports a purity of 99.9% and a yield of 96.1%.[2]

Experimental Protocol: Purification

The crude product from the synthesis can be further purified by recrystallization.

Materials:

Crude 3-Ethoxy-4-methoxybenzaldehyde

Ethanol

Water

Heating mantle

Crystallization dish
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Procedure:

Dissolve the crude 3-Ethoxy-4-methoxybenzaldehyde in a minimal amount of hot ethanol.
o Gradually add hot water until the solution becomes slightly turbid.

 Allow the solution to cool slowly to room temperature.

» Further cool the solution in an ice bath to maximize crystal formation.

o Collect the purified crystals by filtration and wash with a small amount of cold ethanol/water
mixture.

e Dry the crystals under vacuum.

Biological Significance and Applications

3-Ethoxy-4-methoxybenzaldehyde is noted for its role as a metabolite and its application in
the synthesis of therapeutic agents.

It is considered a metabolite of the benzoquinone and 3-hydroxypropanoic acid pathway.[4]
Furthermore, this compound has demonstrated potential antiviral properties.[4] In the realm of
drug development, it is a crucial intermediate for the synthesis of Apremilast, a PDE4 inhibitor
used in the treatment of psoriasis. It is also utilized in the synthesis of compounds for
investigating neuroinflammatory diseases.[6]

Visualized Workflows and Pathways

To better illustrate the processes involving 3-Ethoxy-4-methoxybenzaldehyde, the following
diagrams are provided.

Isovanillin, NaOH, Reaction . o 3-Ethoxy-4-methoxybenzaldehyde|
[Ethyl Bromide, Catalyst (25°C, 4h) Slctompiation (Off-white solid)

Click to download full resolution via product page
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Caption: Synthesis workflow for 3-Ethoxy-4-methoxybenzaldehyde.
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Caption: Applications of 3-Ethoxy-4-methoxybenzaldehyde in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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